Cas no 2384608-56-2 (9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid)

• Product Name: 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid
• CAS No: 2384608-56-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6449830
• PubChem ID: 165943121
• Update Time: 2025-10-29

9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid
• 2384608-56-2
• EN300-1178093
• 9-[(tert-butoxy)carbonyl]-9-azatricyclo[4.2.1.0,2,4]nonane-2-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-13(2,3)19-12(18)15-9-4-5-10(15)14(11(16)17)7-8(14)6-9/h8-10H,4-7H2,1-3H3,(H,16,17)
• InChI Key： JYTSDUDKJNIGSX-UHFFFAOYSA-N
• SMILES： OC(C12C3CCC(CC1C2)N3C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid

9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid: A Comprehensive Overview

The compound 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid (CAS No: 2384608-56-2) is a highly specialized organic molecule with a complex structure and diverse applications in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique bicyclic framework and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials.

The molecular structure of this compound consists of a tricyclic system with a nitrogen atom at the 9-position, which is further substituted by a tert-butoxycarbonyl (Boc) group and a carboxylic acid moiety at the 2-position. This combination of functional groups provides the molecule with versatile reactivity and compatibility in various chemical transformations. The Boc group, in particular, is widely recognized as an excellent protecting group for amino functionalities in peptide synthesis and other organic reactions.

Recent studies have highlighted the potential of 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid in the development of novel drug delivery systems and bioconjugates. Researchers have demonstrated that the tricyclic core of this compound can serve as a scaffold for attaching therapeutic agents, enhancing their stability and bioavailability. Moreover, the carboxylic acid group enables facile conjugation with other biomolecules, such as peptides and nucleic acids, opening new avenues for targeted drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cyclization reactions and selective protection/deprotection strategies. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the tricyclic core while maintaining high yields and purity levels. Such advancements in synthetic methodology have made this compound more accessible for large-scale applications in academic and industrial settings.

The pharmacological properties of 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid have also been explored in recent years. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases and neurodegenerative disorders. While further research is needed to establish its therapeutic potential, these findings underscore its value as a lead compound in drug discovery programs.

From an environmental perspective, the biodegradability and toxicity profiles of this compound have been evaluated to ensure its safe handling and disposal in laboratory settings. Results indicate that it exhibits low acute toxicity to aquatic organisms under standard test conditions; however, long-term ecological impacts require further investigation.

In conclusion, 9-(tert-butoxy)carbonyl-9-azatricyclo4.2.1.0,2,4nonane-2-carboxylic acid (CAS No: 2384608-56-2) stands out as a versatile building block in organic synthesis with promising applications in pharmaceuticals and materials science. Its unique structural features and functional groups continue to inspire innovative research directions across multiple disciplines.